Cas no 1803775-25-8 (6-Cyano-2-formyl-3-methylbenzoic acid)

• Product Name: 6-Cyano-2-formyl-3-methylbenzoic acid
• CAS No: 1803775-25-8
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• CID: 5007084
• Update Time: 2025-08-05

6-Cyano-2-formyl-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2-formyl-3-methylbenzoic acid

• Inchi： 1S/C10H7NO3/c1-6-2-3-7(4-11)9(10(13)14)8(6)5-12/h2-3,5H,1H3,(H,13,14)
• InChI Key： SURXIWMQVFZJEZ-UHFFFAOYSA-N
• SMILES： OC(C1=C(C#N)C=CC(C)=C1C=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 291
• XLogP3: 1
• Topological Polar Surface Area: 78.2

Additional information on 6-Cyano-2-formyl-3-methylbenzoic acid

Introduction to 6-Cyano-2-formyl-3-methylbenzoic acid (CAS No. 1803775-25-8)

6-Cyano-2-formyl-3-methylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1803775-25-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features, which include a cyano group at the 6-position, a formyl group at the 2-position, and a methyl group at the 3-position. These functional groups contribute to its distinct chemical properties and potential biological activities, making it a valuable scaffold for further chemical modifications and pharmacological investigations.

The structural configuration of 6-Cyano-2-formyl-3-methylbenzoic acid imparts a high degree of reactivity, which is advantageous for synthetic chemistry applications. The presence of both the cyano and formyl groups allows for diverse functionalization pathways, enabling researchers to explore various derivatives with tailored properties. This flexibility has made it a popular intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in benzoic acid derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these compounds can exhibit properties such as anti-inflammatory, antimicrobial, and antioxidant effects. The specific arrangement of functional groups in 6-Cyano-2-formyl-3-methylbenzoic acid suggests potential applications in drug discovery, particularly in targeting neurological disorders and metabolic diseases. The cyano group, for instance, is known to enhance binding affinity to certain biological targets, while the formyl group can participate in condensation reactions to form heterocyclic structures.

One of the most compelling aspects of 6-Cyano-2-formyl-3-methylbenzoic acid is its role as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop novel scaffolds that mimic natural products with known pharmacological effects. For example, derivatives of this compound have been investigated for their potential to modulate enzyme activity and receptor binding. The methyl group at the 3-position provides a handle for further derivatization, allowing chemists to fine-tune physicochemical properties such as solubility and lipophilicity.

The formyl group at the 2-position is particularly noteworthy, as it can undergo condensation reactions with various nucleophiles to form amides or esters. These transformations are crucial in medicinal chemistry, where such intermediates are often used to link pharmacophoric units together. Additionally, the cyano group can be reduced to an amine or converted into other functionalities like carboxylic acids or thiols, depending on the synthetic goals. This versatility makes 6-Cyano-2-formyl-3-methylbenzoic acid an indispensable tool in organic synthesis.

Recent advancements in computational chemistry have further enhanced the utility of 6-Cyano-2-formyl-3-methylbenzoic acid as a building block. Molecular modeling studies have revealed insights into how its structural features interact with biological targets at the molecular level. These insights have guided researchers in designing more effective derivatives with improved pharmacokinetic profiles. For instance, computational predictions have helped identify optimal positions for functionalization to maximize binding affinity while minimizing off-target effects.

The pharmaceutical industry has also recognized the potential of 6-Cyano-2-formyl-3-methylbenzoic acid in drug development. Several companies are currently exploring its use as an intermediate in synthesizing novel therapeutics targeting chronic diseases such as cancer and neurodegenerative disorders. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against key enzymes involved in disease progression. Furthermore, its ability to cross biological membranes makes it an attractive candidate for oral administration.

In addition to its pharmaceutical applications, 6-Cyano-2-formyl-3-methylbenzoic acid has found utility in materials science and agrochemical research. Its unique chemical properties make it suitable for developing advanced materials with specific functionalities, such as luminescent compounds or catalysts. In agrochemistry, derivatives of this compound have been investigated for their potential as natural pesticides or growth regulators due to their ability to interact with biological systems without harmful side effects.

The synthesis of 6-Cyano-2-formyl-3-methylbenzoic acid itself is a testament to modern synthetic methodologies. Advances in catalytic processes and green chemistry principles have enabled more efficient and sustainable production methods. For example, recent reports describe catalytic routes that minimize waste and energy consumption while maintaining high yields. These innovations align with global efforts to promote environmentally friendly chemical manufacturing practices.

Future research directions for 6-Cyano-2-formyl-3-methylbenzoic acid include exploring its role in combinatorial chemistry and high-throughput screening (HTS) platforms. By integrating this compound into HTS assays, researchers can rapidly screen large libraries of derivatives for novel bioactivities. This approach has been instrumental in identifying lead compounds for drug development over the past decades and is expected to continue driving innovation.

The growing body of literature on 6-Cyano-2-formyl-3-methylbenzoic acid underscores its significance as a versatile chemical entity with far-reaching applications. Whether used as an intermediate in synthetic chemistry or as a starting point for drug discovery efforts, this compound exemplifies how structural diversity can be leveraged to unlock new possibilities across multiple scientific disciplines.